Cas no 1260658-86-3 (methyl 5-(chlorosulfonyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(chlorosulfonyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate
• CAS No: 1260658-86-3
• MF: C₈H₁₁ClN₂O₄S
• MW: 266.701939821243
• MDL: MFCD18262380
• CID: 5187650
• PubChem ID: 50896781
• Update Time: 2026-03-05

methyl 5-(chlorosulfonyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(chlorosulfonyl)-1-isopropyl-1h-pyrazole-3-carboxylate
• methyl 5-chlorosulfonyl-1-propan-2-ylpyrazole-3-carboxylate
• methyl 5-(chlorosulfonyl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate
• STL584349
• methyl5-(chlorosulfonyl)-1-isopropyl-1h-pyrazole-3-carboxylate
• 1H-Pyrazole-3-carboxylic acid, 5-(chlorosulfonyl)-1-(1-methylethyl)-, methyl ester

• MDL： MFCD18262380
• Inchi： 1S/C8H11ClN2O4S/c1-5(2)11-7(16(9,13)14)4-6(10-11)8(12)15-3/h4-5H,1-3H3
• InChI Key： OKBFFWNUVNLQGB-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C(=O)OC)=NN1C(C)C)(=O)=O

Computed Properties

• Exact Mass: 266.013
• Monoisotopic Mass: 266.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 86.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives